Cas no 1824267-91-5 (1-(2,3-Dichloropyridin-4-yl)ethanol)

• Product Name: 1-(2,3-Dichloropyridin-4-yl)ethanol
• CAS No: 1824267-91-5
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 6793887
• PubChem ID: 130139072
• Update Time: 2025-10-31

1-(2,3-Dichloropyridin-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1824267-91-5
• MFCD28130459
• 1-(2,3-Dichloropyridin-4-yl)ethanol

• Inchi： 1S/C7H7Cl2NO/c1-4(11)5-2-3-10-7(9)6(5)8/h2-4,11H,1H3
• InChI Key： GYKCMBFYTOQRCZ-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C(C)O)Cl

Computed Properties

• Exact Mass: 190.9904692g/mol
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2,3-Dichloropyridin-4-yl)ethanol

1-(2,3-Dichloropyridin-4-yl)ethanol (CAS No. 1824267-91-5): A Comprehensive Overview

1-(2,3-Dichloropyridin-4-yl)ethanol, identified by the CAS registry number 1824267-91-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of substituted pyridines, which are widely studied for their role in various chemical and biological systems. The structure of 1-(2,3-Dichloropyridin-4-yl)ethanol consists of a pyridine ring substituted with two chlorine atoms at the 2 and 3 positions, along with an ethanol group at the 4 position. This substitution pattern imparts distinct chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 1-(2,3-Dichloropyridin-4-yl)ethanol typically involves multi-step processes that include chlorination, substitution, and oxidation reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, thereby improving yield and reducing byproduct formation. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for high-quality compounds like CAS No. 1824267-91-5.

The applications of 1-(2,3-Dichloropyridin-4-yl)ethanol span across multiple domains, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug development. Its pyridine backbone is known to exhibit bioactivity against various enzymes and receptors, making it a valuable starting point for designing new therapeutic agents. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression, suggesting promising avenues for further research.

In the agrochemical sector, CAS No. 1824267-91-5 has been explored as a component in pesticides and herbicides due to its ability to interact with plant metabolic pathways. Researchers have reported that this compound can influence the growth and development of certain crop pests by disrupting their cellular processes. Moreover, its stability under various environmental conditions makes it a suitable candidate for field applications.

The environmental impact of 1-(2,3-Dichloropyridin-4-yl)ethanol is another area of active research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Initial findings indicate that while the compound exhibits moderate biodegradation rates under aerobic conditions, further investigations are required to fully understand its long-term ecological effects.

From a toxicological perspective, recent studies have focused on determining the safety profile of CAS No. 1824267-91-5. Acute and chronic toxicity tests have been performed on laboratory animals to evaluate its potential risks to human health. These studies have provided valuable insights into its toxicity mechanisms and have informed regulatory guidelines for handling and using this compound.

The future outlook for 1-(2,3-Dichloropyridin-4-y)ethanol is bright, with ongoing research aimed at expanding its applications and improving its production processes. Collaborative efforts between academia and industry are expected to drive further innovation in this field. As new findings emerge, it is anticipated that this compound will play an increasingly important role in advancing both scientific knowledge and practical applications.